Cas no 14114-05-7 (Cyclopropyltriphenylphosphonium bromide)
Cyclopropyltriphenylphosphonium bromide is a quaternary phosphonium salt commonly employed as a versatile reagent in organic synthesis. Its cyclopropyl group confers unique reactivity, making it valuable for cyclopropanation reactions and the formation of ylides in Wittig-type transformations. The triphenylphosphonium moiety enhances stability and facilitates nucleophilic substitutions. This compound is particularly useful in the synthesis of cyclopropane-containing intermediates, which are pivotal in pharmaceutical and agrochemical applications. Its crystalline solid form ensures ease of handling and storage under standard conditions. The reagent’s well-defined structure and consistent performance make it a reliable choice for precision-driven synthetic workflows.
14114-05-7 structure
Product Name:Cyclopropyltriphenylphosphonium bromide
CAS No:14114-05-7
MF:C21H20BrP
MW:383.2612657547
MDL:MFCD00011872
CID:87256
PubChem ID:87566389
Update Time:2025-11-02
Cyclopropyltriphenylphosphonium bromide Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropyltriphenylphosphonium bromide
- C21H20BrP
- cyclopropyl(triphenyl)phosphanium,bromide
- NSC 110599
- CYCLOPROPYLTRIPHENYLPHOSPHONIUM BROMI
- CYCLOPROPANE TRIPHENYLPHOSPHONIUM BROMIDE
- Phosphonium, cyclopropyltriphenyl-, bromide
- Phosphonium, cyclopropyltriphenyl-, bromide (1:1)
- Cyclopropyltriphenylphosphonium bromide 98%
- Cyclopropyltriphenylphosphonium bromide, 98+%
- Cyclopropyltriphenylphosphonium bromide 98% min
- A853172
- EINECS 237-970-1
- NS00051831
- cyclopropyl(triphenyl)phosphonium bromide
- NSC-110599
- Phosphonium,cyclopropyltriphenyl-,bromide(1:1)
- SY112004
- cyclopropyl-triphenylphosphonium bromide
- DTXSID40931001
- XMPWFKHMCNRJCL-UHFFFAOYSA-M
- J-007466
- GEO-00894
- Triphenyl-cyclopropylphosphonium bromide
- cyclopropyl(triphenyl)phosphanium bromide
- AKOS005216619
- cyclopropyl(triphenyl)phosphanium;bromide
- cyclopropyl triphenylphosphonium bromide
- FT-0604895
- CS-0031381
- SCHEMBL1082615
- NSC110599
- 14114-05-7
- cyclopropyltriphenyl-phosphonium bromide
- MFCD00011872
- cyclopropyltriphenylphosphanium bromide
- DB-042555
-
- MDL： MFCD00011872
- Inchi： 1S/C21H20P.BrH/c1-4-10-18(11-5-1)22(21-16-17-21,19-12-6-2-7-13-19)20-14-8-3-9-15-20;/h1-15,21H,16-17H2;1H/q+1;/p-1
- InChI Key： XMPWFKHMCNRJCL-UHFFFAOYSA-M
- SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1CC1
- BRN： 6413483
Computed Properties
- Exact Mass: 382.04900
- Monoisotopic Mass: 382.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: White or cream powder
- Melting Point: 184.0 to 187.0 deg-C
- Boiling Point: No data available
- Flash Point: No data available
- Water Partition Coefficient: Soluble in water.
- PSA: 13.59000
- LogP: 1.14690
- Solubility: Soluble
- Sensitiveness: Hygroscopic
- Vapor Pressure: No data available
Cyclopropyltriphenylphosphonium bromide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
- FLUKA BRAND F CODES：3-10
-
Hazardous Material Identification：
- Safety Term：S23;S24
- Risk Phrases：R20/21
- Storage Condition：Inert atmosphere,Room Temperature
Cyclopropyltriphenylphosphonium bromide Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Cyclopropyltriphenylphosphonium bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117942-100g |
Cyclopropyltriphenylphosphonium bromide |
14114-05-7 | 95% | 100g |
336.00 USD | 2021-06-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153399-500g |
Cyclopropyltriphenylphosphonium bromide |
14114-05-7 | >97.0%(HPLC) | 500g |
¥6362.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153399-25g |
Cyclopropyltriphenylphosphonium bromide |
14114-05-7 | >97.0%(HPLC) | 25g |
¥494.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153399-5G |
Cyclopropyltriphenylphosphonium bromide |
14114-05-7 | >97.0%(HPLC) | 5g |
¥149.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153399-100g |
Cyclopropyltriphenylphosphonium bromide |
14114-05-7 | >97.0%(HPLC) | 100g |
¥1601.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153399-10g |
Cyclopropyltriphenylphosphonium bromide |
14114-05-7 | >97.0%(HPLC) | 10g |
¥238.90 | 2023-09-03 | |
| Chemenu | CM203476-25g |
Cyclopropyltriphenylphosphonium bromide |
14114-05-7 | 95% | 25g |
$102 | 2021-08-04 | |
| Chemenu | CM203476-100g |
Cyclopropyltriphenylphosphonium bromide |
14114-05-7 | 95% | 100g |
$299 | 2021-08-04 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY112004-100g |
5-Isothiocyanato-3-(trifluoromethyl)pyridine-2-carbonitrile |
14114-05-7 | ≥97% | 100g |
¥768.0 | 2023-09-15 | |
| Ambeed | A195753-5g |
Cyclopropyltriphenylphosphonium bromide |
14114-05-7 | 95% | 5g |
$9.0 | 2024-04-24 |
Cyclopropyltriphenylphosphonium bromide Related Literature
-
1. One pot synthesis of a chiral N-phosphine substituted iminophosphorane: X-ray structure and in situ NMR studyAndrei S. Batsanov,Matthew G. Davidson,Ignacio Fernández,Judith A. K. Howard,Fernando López-Ortiz,Richard D. Price NMR study. Andrei S. Batsanov Matthew G. Davidson Ignacio Fernández Judith A. K. Howard Fernando López-Ortiz Richard D. Price J. Chem. Soc. Perkin Trans. 1 2000 4237
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Anton V. Chernykh,Dmytro S. Radchenko,Oleksandr O. Grygorenko,Dmitriy M. Volochnyuk,Svitlana V. Shishkina,Oleg V. Shishkin,Igor V. Komarov RSC Adv. 2014 4 10894
-
E. E. Schweizer,J. G. Thompson Chem. Commun. (London) 1966 666
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4. Asymmetric total synthesis of (+)-equilenin utilizing two types of cascade ring expansion reactions of small ring systemsMasahiro Yoshida,Mohamed Abdel-Hamid Ismail,Hideo Nemoto,Masataka Ihara J. Chem. Soc. Perkin Trans. 1 2000 2629
14114-05-7 (Cyclopropyltriphenylphosphonium bromide) Related Products
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- 15546-42-6(Tetramethylenebis(triphenylphosphonium bromide))
- 22884-29-3(Isobutyltriphenylphosphonium bromide)
- 15912-75-1(Triphenyl(propyl)phosphanium chloride)
- 17827-53-1(Phosphonium,(1-methylbutyl)triphenyl-, bromide (1:1))
- 1779-51-7(n-Butyltriphenylphosphonium Bromide)
- 6228-47-3(n-Propyltriphenylphosphonium Bromide)
- 22836-06-2(Phosphonium,cycloheptyltriphenyl-, bromide (1:1))
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